Cas no 1805580-76-0 (Methyl 2-(chloromethyl)-6-cyano-4-(difluoromethyl)pyridine-3-carboxylate)

• Product Name: Methyl 2-(chloromethyl)-6-cyano-4-(difluoromethyl)pyridine-3-carboxylate
• CAS No: 1805580-76-0
• MF: C₁₀H₇ClF₂N₂O₂
• MW: 260.624588251114
• CID: 4878908
• Update Time: 2025-06-07

Methyl 2-(chloromethyl)-6-cyano-4-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(chloromethyl)-6-cyano-4-(difluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C10H7ClF2N2O2/c1-17-10(16)8-6(9(12)13)2-5(4-14)15-7(8)3-11/h2,9H,3H2,1H3
• InChI Key： ZNARBEIOXJKAGG-UHFFFAOYSA-N
• SMILES： ClCC1C(C(=O)OC)=C(C(F)F)C=C(C#N)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 332
• XLogP3: 1.8
• Topological Polar Surface Area: 63

Additional information on Methyl 2-(chloromethyl)-6-cyano-4-(difluoromethyl)pyridine-3-carboxylate

Methyl 2-(chloromethyl)-6-cyano-4-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805580-76-0): A Comprehensive Overview

Methyl 2-(chloromethyl)-6-cyano-4-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805580-76-0) is a versatile compound with significant potential in various chemical and pharmaceutical applications. This compound, often referred to by its CAS number, is a key intermediate in the synthesis of several important pharmaceuticals and agrochemicals. Its unique chemical structure, characterized by the presence of a chloromethyl, cyano, and difluoromethyl groups, makes it an intriguing subject for both academic research and industrial development.

The molecular formula of Methyl 2-(chloromethyl)-6-cyano-4-(difluoromethyl)pyridine-3-carboxylate is C₁₂H₉ClF₂N₂O₂, and its molecular weight is approximately 279.65 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO). Its stability under various conditions has been extensively studied, making it a reliable choice for synthetic processes.

In recent years, the interest in Methyl 2-(chloromethyl)-6-cyano-4-(difluoromethyl)pyridine-3-carboxylate has grown due to its potential applications in the development of novel drugs and agrochemicals. The presence of the difluoromethyl group, in particular, has been shown to enhance the biological activity of compounds by improving their metabolic stability and bioavailability. This property is highly desirable in drug design, where optimizing pharmacokinetic profiles is crucial for therapeutic success.

The synthesis of Methyl 2-(chloromethyl)-6-cyano-4-(difluoromethyl)pyridine-3-carboxylate typically involves a multi-step process that includes the formation of the pyridine ring, introduction of the cyano and difluoromethyl groups, and subsequent functionalization to introduce the methyl ester and chloromethyl functionalities. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production, reducing both cost and environmental impact.

In the pharmaceutical industry, Methyl 2-(chloromethyl)-6-cyano-4-(difluoromethyl)pyridine-3-carboxylate has shown promise as an intermediate in the synthesis of compounds with anti-inflammatory, antiviral, and anticancer properties. For instance, studies have demonstrated that derivatives of this compound exhibit potent activity against various cancer cell lines, making them potential candidates for further drug development. Additionally, its use in the synthesis of agrochemicals has been explored due to its ability to enhance crop protection against pests and diseases.

The biological activity of Methyl 2-(chloromethyl)-6-cyano-4-(difluoromethyl)pyridine-3-carboxylate has been investigated through various in vitro and in vivo studies. These studies have highlighted its ability to modulate specific biological pathways, such as those involved in cell proliferation and apoptosis. The compound's unique structure allows it to interact with multiple targets, providing a broad spectrum of biological effects that can be harnessed for therapeutic purposes.

In terms of safety and handling, while Methyl 2-(chloromethyl)-6-cyano-4-(difluoromethyl)pyridine-3-carboxylate is not classified as a hazardous material under current regulations, appropriate precautions should be taken during its use to ensure laboratory safety. This includes wearing personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and following standard laboratory protocols for handling organic compounds.

The future prospects for Methyl 2-(chloromethyl)-6-cyano-4-(difluoromethyl)pyridine-3-carboxylate are promising. Ongoing research aims to further optimize its synthesis methods and explore new applications in both pharmaceuticals and agrochemicals. Collaborative efforts between academia and industry are expected to drive innovation in this field, leading to the development of more effective and sustainable products.

In conclusion, Methyl 2-(chloromethyl)-6-cyano-4-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805580-76-0) is a multifaceted compound with significant potential across various industries. Its unique chemical properties make it an invaluable intermediate in the synthesis of novel drugs and agrochemicals. As research continues to uncover new applications and improve synthetic methods, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.